Cas no 10242-11-2 (5-Bromo-1-benzofuran-2-carboxylic acid)

• Product Name: 5-Bromo-1-benzofuran-2-carboxylic acid
• CAS No: 10242-11-2
• MF: C₉H₅BrO₃
• MW: 241.038202047348
• MDL: MFCD00093973
• CID: 118459
• PubChem ID: 735247
• Update Time: 2025-08-03

5-Bromo-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromobenzofuran-2-carboxylic acid
• 5-BROMO-1-BENZOFURAN-2-CARBOXYLIC ACID
• 2-Benzofurancarboxylicacid, 5-bromo-
• 5-Bromo benzo furan 2-carboxylic acid
• 5-Bromobenzo[b]furan-2-carboxylic acid
• 2-benzofurancarboxylic acid, 5-bromo-
• 5-Bromo-2-carboxy-1-benzofuran
• 5-Bromo-benzofuran-2-carboxylic acid
• 5-BROMO-2-BENZOFURANCARBOXYLIC ACID
• ZERO/004865
• QKUWZCOVKRUXKX-UHFFFAOYSA-N
• EBD50922
• MF
• SCHEMBL2198563
• AKOS000103501
• EN300-37049
• Z111570846
• UNJ
• H11401
• FT-0636663
• BDBM50345231
• 10242-11-2
• MB00634
• BP-20072
• Q27466925
• 5-Bromobenzofuran-2-carboxylicacid
• MFCD00093973
• F3099-6012
• CS-0062572
• SY045625
• W-204455
• DTXSID20352750
• 2Y-0823
• CHEMBL1738916
• AMY40743
• DB-026322
• ALBB-024355
• STK319356
• BBL011977
• 5-Bromo-1-benzofuran-2-carboxylic acid

• MDL： MFCD00093973
• Inchi： 1S/C9H5BrO3/c10-6-1-2-7-5(3-6)4-8(13-7)9(11)12/h1-4H,(H,11,12)
• InChI Key： QKUWZCOVKRUXKX-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(=O)O)O2

Computed Properties

• Exact Mass: 239.94200
• Monoisotopic Mass: 239.942
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.4

Experimental Properties

• Density: 1.784
• Melting Point: 257-260 ºC
• Boiling Point: 370.9 ℃ at 760 mmHg
• Flash Point: 178.1°C
• Refractive Index: 1.679
• PSA: 50.44000
• LogP: 2.89350

5-Bromo-1-benzofuran-2-carboxylic acid Security Information

• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S22;S26;S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Bromo-1-benzofuran-2-carboxylic acid

Recent Advances in the Application of 5-Bromo-1-benzofuran-2-carboxylic Acid (CAS: 10242-11-2) in Chemical Biology and Pharmaceutical Research

The heterocyclic compound 5-Bromo-1-benzofuran-2-carboxylic acid (CAS: 10242-11-2) has recently emerged as a key structural motif in medicinal chemistry and drug discovery. This benzofuran derivative has attracted significant attention due to its versatile pharmacological properties and its role as a building block for more complex bioactive molecules. Recent studies have demonstrated its potential in developing novel therapeutic agents targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Structural analysis reveals that the bromine substitution at the 5-position and the carboxylic acid group at the 2-position of the benzofuran core contribute to its unique electronic properties and molecular interactions. The compound serves as an excellent scaffold for structure-activity relationship (SAR) studies, allowing medicinal chemists to explore various modifications while maintaining the core pharmacophore. Recent synthetic approaches have focused on optimizing the yield and purity of 5-Bromo-1-benzofuran-2-carboxylic acid, with several research groups reporting improved catalytic methods for its production.

In cancer research, derivatives of 5-Bromo-1-benzofuran-2-carboxylic acid have shown promising activity against multiple cancer cell lines. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain amide derivatives of this compound exhibited potent inhibitory effects against protein kinases involved in tumor progression. The bromine atom appears to play a crucial role in these interactions, potentially through halogen bonding with key amino acid residues in the target proteins.

Antimicrobial applications have also been explored, with recent findings indicating that 5-Bromo-1-benzofuran-2-carboxylic acid derivatives possess activity against drug-resistant bacterial strains. Researchers have identified that the bromo-substitution enhances membrane permeability, while the carboxylic acid group facilitates interactions with bacterial enzymes. These properties make it a valuable lead compound for developing new antibiotics in the face of growing antimicrobial resistance.

The compound's potential in neurological disorders has been highlighted by recent preclinical studies investigating its neuroprotective effects. Modified versions of 5-Bromo-1-benzofuran-2-carboxylic acid have shown ability to cross the blood-brain barrier and modulate neurotransmitter systems, suggesting possible applications in neurodegenerative diseases. However, further optimization is needed to improve selectivity and reduce potential off-target effects.

From a chemical biology perspective, 5-Bromo-1-benzofuran-2-carboxylic acid serves as a valuable probe for studying protein-ligand interactions. Its fluorescence properties and well-defined binding characteristics make it suitable for biophysical studies. Recent work has utilized this compound to develop fluorescent tags and molecular probes for imaging applications in living cells.

Despite these promising developments, challenges remain in the clinical translation of compounds based on this scaffold. Issues such as metabolic stability, oral bioavailability, and potential toxicity need to be addressed through systematic medicinal chemistry optimization. Current research efforts are focusing on prodrug strategies and formulation approaches to overcome these limitations while maintaining the compound's therapeutic potential.

The growing body of research on 5-Bromo-1-benzofuran-2-carboxylic acid underscores its importance as a versatile chemical tool in drug discovery. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly significant role in the development of novel therapeutic agents across multiple disease areas.